Cas no 160551-60-0 (Osmaronin)

• Product Name: Osmaronin
• CAS No: 160551-60-0
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• CID: 152354
• PubChem ID: 11032594
• Update Time: 2024-03-01

Osmaronin Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-3-methyl-,(2Z)-
• 2-Butenenitrile,4-(b-D-glucopyranosyloxy)-3-methyl-,(Z)-
• Osmaronin
• (Z)-3-methyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-2-enenitrile
• NS00094505
• (2Z)-4-(beta-D-Glucopyranosyloxy)-3-methyl-2-butenenitrile
• DTXSID501206472
• 160551-60-0
• CHEBI:173851

• Inchi： 1S/C11H17NO6/c1-6(2-3-12)5-17-11-10(16)9(15)8(14)7(4-13)18-11/h2,7-11,13-16H,4-5H2,1H3/b6-2-/t7-,8-,9+,10-,11-/m1/s1
• InChI Key： DAVUWBZDLSJMFA-GMLQCYRESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C(=C\C#N)/C

Computed Properties

• Exact Mass: 259.10558726g/mol
• Monoisotopic Mass: 259.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides